Cas no 1421476-35-8 (1-(2-chlorobenzoyl)-4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine)

• Product Name: 1-(2-chlorobenzoyl)-4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine
• CAS No: 1421476-35-8
• MF: C₁₇H₁₉ClN₂OS₂
• MW: 366.928560495377
• CID: 5365560
• Update Time: 2025-07-01

1-(2-chlorobenzoyl)-4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine Chemical and Physical Properties

Names and Identifiers

• (2-chlorophenyl)-[4-[(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl]piperidin-1-yl]methanone
• 1-(2-chlorobenzoyl)-4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine

• Inchi： 1S/C17H19ClN2OS2/c1-12-10-22-17(19-12)23-11-13-6-8-20(9-7-13)16(21)14-4-2-3-5-15(14)18/h2-5,10,13H,6-9,11H2,1H3
• InChI Key： BULXDRSSQRNGCI-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1Cl)(N1CCC(CSC2=NC(C)=CS2)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 1-(2-chlorobenzoyl)-4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine

Professional Introduction to Compound with CAS No. 1421476-35-8 and Product Name: 1-(2-chlorobenzoyl)-4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine

The compound with the CAS number 1421476-35-8 and the product name 1-(2-chlorobenzoyl)-4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The molecular framework of this compound incorporates several key functional groups that contribute to its unique chemical properties and biological activities.

At the core of this compound's structure is a piperidine ring, which is a six-membered heterocyclic amine containing one nitrogen atom. Piperidine derivatives are well-documented for their role in pharmaceuticals, often serving as pharmacophores in drug molecules due to their ability to interact with biological targets effectively. The presence of a chlorobenzoyl group at the 1-position of the piperidine ring introduces a hydrophobic moiety that can enhance binding affinity to certain protein targets. This group is particularly interesting because it mimics the structure of some natural products and has been explored in various drug development pipelines.

The other notable feature of this compound is the 4-methyl-1,3-thiazole-2-yl sulfanyl methyl substituent attached to the 4-position of the piperidine ring. The thiazole core is a sulfur-containing heterocycle that is widely recognized for its biological activity. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The sulfanyl methyl group further modifies the electronic properties of the thiazole ring, potentially influencing its interaction with biological targets. This combination of structural elements suggests that the compound may exhibit multiple modes of action, making it a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of complex molecules like 1-(2-chlorobenzoyl)-4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine. Molecular docking studies have shown that this compound can interact with various protein targets, including enzymes and receptors involved in metabolic pathways and signal transduction. These interactions are critical for understanding how the compound might modulate biological processes at the molecular level. Furthermore, computational modeling has helped identify key binding pockets within these targets, providing insights into how modifications to the molecular structure could enhance potency and selectivity.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial experiments suggest that it exhibits inhibitory activity against certain enzymes relevant to diseases such as cancer and inflammation. The chlorobenzoyl group appears to play a crucial role in mediating these effects by forming hydrogen bonds and hydrophobic interactions with key residues in the enzyme active site. Meanwhile, the thiazole moiety contributes to additional binding interactions, potentially increasing overall affinity.

The synthesis of 1-(2-chlorobenzoyl)-4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriately substituted precursors followed by functional group transformations such as sulfonylation and alkylation. Advances in synthetic methodologies have made it possible to produce complex molecules like this one more efficiently than ever before, which is essential for both academic research and industrial applications.

One of the most exciting aspects of this compound is its potential in drug development pipelines. Given its unique structural features and observed biological activity, it serves as a valuable scaffold for designing novel therapeutic agents. Researchers are exploring derivatives of this compound that might improve pharmacokinetic properties such as solubility and bioavailability while maintaining or enhancing biological efficacy.

The role of heterocyclic compounds like piperidine derivatives cannot be overstated in modern medicine. These molecules have been instrumental in developing drugs that target a wide range of diseases, from infectious disorders to chronic conditions like diabetes and cardiovascular diseases. The versatility of heterocycles lies in their ability to mimic natural products and biological intermediates while offering tunable chemical properties for optimizing drug-like characteristics.

As research continues into 1-(2-chlorobenzoyl)-4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine, new insights into its mechanism of action will likely emerge. Understanding how this compound interacts with biological systems at a molecular level will be crucial for developing effective therapeutic strategies based on its structure. Additionally, exploring its potential use in combination therapies could open up new avenues for treating complex diseases where multiple targets need to be modulated simultaneously.

The development of novel pharmaceuticals remains one of the most challenging yet rewarding endeavors in science today. Compounds like 1421476-35-8 exemplify how intricate molecular design can lead to breakthroughs in medicine by targeting specific biological processes with high precision. As our understanding of chemistry and biology continues to evolve through interdisciplinary approaches such as cheminformatics and systems biology, compounds like this one will play an increasingly important role in addressing unmet medical needs worldwide.